N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide

• Molecular Formula: C20H21BrN2O4
• Molecular Weight: 433.3 g/mol
• IUPAC Name: N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H21BrN2O4/c1-3-27-16-7-5-15(6-8-16)23-12-13(10-19(23)24)20(25)22-14-4-9-17(21)18(11-14)26-2/h4-9,11,13H,3,10,12H2,1-2H3,(H,22,25)
• InChI Key: UOVNRFUIGVEMSI-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC(=C(C=C3)Br)OC

Description

N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide, also known as BEME, is a chemical compound that has been widely used in scientific research. It is a pyrrolidinecarboxamide derivative that has shown potential in various fields of research, such as medicinal chemistry, drug discovery, and neuroscience. In

Mechanism of Action

The mechanism of action of N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is not fully understood, but it has been suggested to act through multiple pathways. In cancer research, N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been reported to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. In inflammation research, N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. In neuroscience research, N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been reported to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to have various biochemical and physiological effects in different research fields. In cancer research, N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been reported to induce apoptosis, inhibit angiogenesis, and reduce cell proliferation. In inflammation research, N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In neuroscience research, N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been reported to reduce oxidative stress and inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has several advantages as a research tool, such as its high purity, stability, and solubility in various solvents. However, its limitations include its low water solubility, which may affect its bioavailability and pharmacokinetics in vivo. Moreover, the mechanism of action of N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide research, such as exploring its potential as a lead compound for drug discovery, optimizing its synthesis method to improve yield and purity, and investigating its pharmacokinetics and toxicity in vivo. Moreover, N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide can be used as a tool to study the molecular mechanisms involved in cancer, inflammation, and neurodegenerative disorders. Further research is needed to fully understand the potential of N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide in various research fields.
Conclusion:
In conclusion, N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide is a promising chemical compound that has shown potential in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide in various research fields and to optimize its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide involves a series of chemical reactions, starting from the reaction between 4-bromo-3-methoxyaniline and 4-ethoxybenzaldehyde to produce the intermediate compound, N-(4-bromo-3-methoxyphenyl)-4-ethoxybenzaldimine. This intermediate compound is then reacted with ethyl acetoacetate to form the final product, N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide. The synthesis of N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been reported in several research articles, and the yield and purity of the compound can be optimized by modifying the reaction conditions.

Scientific Research Applications

N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, such as cancer, inflammation, and neurodegenerative disorders. In cancer research, N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neuroscience research, N-(4-bromo-3-methoxyphenyl)-1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinecarboxamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.